Cas no 89711-04-6 (2-Butenoic acid,4-[[2-(acetylamino)-1-oxo-3-phenylpropyl]amino]-, methyl ester)

2-Butenoic acid,4-[[2-(acetylamino)-1-oxo-3-phenylpropyl]amino]-, methyl ester structure
89711-04-6 structure
Product Name:2-Butenoic acid,4-[[2-(acetylamino)-1-oxo-3-phenylpropyl]amino]-, methyl ester
CAS No:89711-04-6
MF:C15H18N2O4
MW:290.314424037933
CID:723767
PubChem ID:6439870
Update Time:2025-04-19

2-Butenoic acid,4-[[2-(acetylamino)-1-oxo-3-phenylpropyl]amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,4-[[2-(acetylamino)-1-oxo-3-phenylpropyl]amino]-, methyl ester
    • methyl 4-((N-acetylphenylalanyl)amino)but-2-enoate
    • 4-((N-Acetylphenylalanyl)amino)-but-2-enoic acid methyl ester
    • 89711-04-6
    • (E)-4-[[(2S)-2-acetamido-3-phenylpropanoyl]amino]but-2-enoic acid
    • Mapheb
    • 2-Butenoic acid, 4-((2-(acetylamino)-1-oxo-3-phenylpropyl)amino)-, (2S-trans)-
    • Inchi: 1S/C15H18N2O4/c1-11(18)17-13(10-12-6-3-2-4-7-12)15(21)16-9-5-8-14(19)20/h2-8,13H,9-10H2,1H3,(H,16,21)(H,17,18)(H,19,20)/b8-5+/t13-/m0/s1
    • InChI Key: ASUSNOUQHQMQFW-LJLILKBBSA-N
    • SMILES: O=C([C@H](CC1C=CC=CC=1)NC(C)=O)NC/C=C/C(=O)O

Computed Properties

  • Exact Mass: 290.12665706g/mol
  • Monoisotopic Mass: 290.12665706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 95.5Ų
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited